Cas no 1254309-19-7 ((3S,4R)-4-amino-1,1-dioxothiolan-3-ol)

• Product Name: (3S,4R)-4-amino-1,1-dioxothiolan-3-ol
• CAS No: 1254309-19-7
• MF: C₄H₉NO₃S
• MW: 151.184159994125
• MDL: MFCD09859158
• CID: 3164114
• PubChem ID: 1380000
• Update Time: 2025-06-08

(3S,4R)-4-amino-1,1-dioxothiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-amino-1,1-dioxothiolan-3-ol
• SCHEMBL16967080
• 1254309-19-7
• (3R,4S)-3-amino-4-hydroxy-1
• Thiophene-3-ol,4-aminotetrahydro-,1,1-dioxide,(3S,4R)-(9ci)
• cis-4-amino-tetra-hydrothiophen-3-ol 1,1-dioxide
• cis-4-Aminotetrahydro-3-thiopheneol 1,1-dioxide
• CS-0443431
• E?-thiolane-1,1-dione
• AKOS000269568
• 214629-32-0
• DTXSID501195829
• Thiophene-3-ol, 4-aminotetrahydro-, 1,1-dioxide, (3S,4R)-
• (3R,4S)-3-amino-4-hydroxytetrahydrothiophene 1,1-dioxide
• Akos bbs-00004837

• MDL： MFCD09859158
• Inchi： 1S/C4H9NO3S/c5-3-1-9(7,8)2-4(3)6/h3-4,6H,1-2,5H2/t3-,4+/m0/s1
• InChI Key： REXPOWCRPFUCHS-IUYQGCFVSA-N
• SMILES： S1(C[C@H]([C@H](C1)N)O)(=O)=O

Computed Properties

• Exact Mass: 151.03031432Da
• Monoisotopic Mass: 151.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 88.8Ų

Additional information on (3S,4R)-4-amino-1,1-dioxothiolan-3-ol

Comprehensive Overview of (3S,4R)-4-amino-1,1-dioxothiolan-3-ol (CAS No. 1254309-19-7)

(3S,4R)-4-amino-1,1-dioxothiolan-3-ol (CAS No. 1254309-19-7) is a chiral sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique thiolane ring structure and amino and hydroxyl functional groups, has garnered attention for its role in drug discovery, particularly in the development of enzyme inhibitors and small-molecule therapeutics. Its stereochemistry, defined by the (3S,4R) configuration, is critical for its biological activity, making it a valuable scaffold for medicinal chemistry applications.

In recent years, the demand for chiral building blocks like (3S,4R)-4-amino-1,1-dioxothiolan-3-ol has surged due to their utility in asymmetric synthesis and targeted drug design. Researchers are particularly interested in its potential to modulate protein-protein interactions and its compatibility with green chemistry principles. The compound's sulfone moiety (1,1-dioxo) further enhances its stability and reactivity, making it a versatile intermediate for peptide mimetics and bioconjugation strategies.

The synthesis of CAS No. 1254309-19-7 often involves multi-step processes, including stereoselective oxidation and amine protection-deprotection sequences. Advances in catalytic asymmetric synthesis have improved the efficiency of producing this compound, addressing challenges related to enantiomeric purity and yield. Its applications extend to neurological research, where its structural features are explored for blood-brain barrier permeability and neuroprotective effects.

From an SEO perspective, users frequently search for terms like "(3S,4R)-4-amino-1,1-dioxothiolan-3-ol synthesis", "CAS 1254309-19-7 suppliers", and "chiral sulfonamide applications". These queries reflect the compound's relevance in academic and industrial settings. Additionally, discussions on sustainable chemistry and AI-driven drug discovery often highlight the need for such specialized intermediates, aligning with broader trends in precision medicine and computational chemistry.

Quality control of (3S,4R)-4-amino-1,1-dioxothiolan-3-ol relies on techniques like HPLC, NMR, and mass spectrometry to ensure high purity and correct stereochemistry. Regulatory compliance, particularly for GMP-grade materials, is essential for its use in preclinical studies. The compound's stability under various pH conditions and solubility profiles are also key considerations for formulation scientists.

In summary, CAS No. 1254309-19-7 represents a promising tool for modern drug development, bridging gaps between structural biology and therapeutic innovation. Its integration into high-throughput screening platforms and fragment-based drug design underscores its enduring value in the life sciences.